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Core Directive & Executive Summary

Subject Identity: CAS 16231-77-9 corresponds to 2-Chloro-N-(2-cyanoethyl)-N-
phenylacetamide.[1]

e Synonyms: N-(2-Cyanoethyl)-N-phenylchloroacetamide; N-(Chloroacetyl)-N-(2-
cyanoethyl)aniline.

e Molecular Formula: C11H11CIN20
e Molecular Weight: 222.67 g/mol

Application Context: This molecule is a critical bifunctional building block used in the synthesis
of nitrogen-containing heterocycles (e.g., quinoxalines, benzodiazepines) and is a structural
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motif found in various chloroacetanilide herbicides and pharmaceutical intermediates. Its value
lies in the orthogonal reactivity of its functional groups: the electrophilic chloroacetyl moiety, the
nucleophilic aromatic ring, and the cyano group which serves as a latent amine or carboxylic
acid.

Scalability Challenge: The synthesis involves two primary steps: the Michael addition of aniline
to acrylonitrile and subsequent N-acylation. The primary process challenges are:

o Selectivity in Step 1: Preventing the formation of the N,N-bis(2-cyanoethyl)aniline byproduct
(double alkylation).

o Exotherm Control in Step 2: Managing the violent heat release during chloroacetylation.

 Impurity Profile: Minimizing hydrolysis of the chloroacetyl group and polymerization of
acrylonitrile.

Retrosynthetic Analysis & Strategy

The scalable route relies on a linear two-step synthesis. The "Expert Insight" here is the
selection of the catalyst for Step 1 to maximize mono-alkylation, a common bottleneck in aniline
alkylations.

Aniline Acrylonitrile
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2-Chloro-N-(2-cyanoethyl)-N-phenylacetamide
(CAS 16231-77-9)
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Caption: Retrosynthetic breakdown of CAS 16231-77-9 revealing the critical mono-
cyanoethylation step.

Detailed Experimental Protocols
Step 1: Selective Synthesis of N-(2-Cyanoethyl)aniline

Objective: Mono-alkylation of aniline with acrylonitrile.

The "Expert" Choice: While thermal uncatalyzed reactions are possible, they often require high
temperatures that promote polymerization. Acidic clays or acetic acid are common, but
Copper(ll) Acetate has been identified as a superior catalyst for favoring the mono-adduct over
the bis-adduct (Heininger’s method).

Reagents:

Aniline (1.0 eq)[2]

Acrylonitrile (1.2 eq) — Excess drives kinetics but must be reclaimed.

Copper(ll) Acetate Monohydrate (0.02 eq) — Catalyst.

Water (solvent/medium) or Glacial Acetic Acid (alternative solvent).
Protocol:

e Setup: Equip a glass-lined reactor (or round-bottom flask) with a reflux condenser,
mechanical stirrer, and internal temperature probe.

e Charging: Charge Aniline and Copper(ll) Acetate. Heat to 80°C to dissolve the catalyst.

o Addition: Add Acrylonitrile dropwise over 2 hours. Critical: Maintain temperature between 85—
95°C. Arapid addition can cause a runaway exotherm due to polymerization risks.

o Reaction: Reflux the mixture (approx. 95-105°C) for 6—8 hours. Monitor by TLC (30%
EtOAc/Hexane) or GC. Look for the disappearance of aniline and the emergence of the
mono-product (
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min) vs. bis-product (
min).
o Workup:
o Cool to room temperature.
o Extract with Dichloromethane (DCM) or Toluene.
o Wash organic layer with 10% NaHCOs to remove copper salts/acid traces.

o Dry over NazSOa4 and concentrate.[3]

 Purification (Scalable): Fractional vacuum distillation is required to separate unreacted
aniline (lower boiling) from the product.

o Target Fraction: Collect at ~150-155°C / 10 mmHg (approximate, verify with vacuum
chart).

o Yield: Expect 70-80%.[4]

Step 2: N-Chloroacetylation to CAS 16231-77-9

Objective: Acylation of the secondary amine while preserving the cyano group.

Process Safety Note: Chloroacetyl chloride is a potent lachrymator and corrosive. The reaction
generates HCI gas or HCI salts. On a large scale, a biphasic Schotten-Baumann condition is
safer and manages the exotherm better than anhydrous reflux.

Reagents:

N-(2-Cyanoethyl)aniline (1.0 eq) (from Step 1)

Chloroacetyl Chloride (1.1 eq)

Base: Potassium Carbonate (K2CO3) (1.2 eq) or Sodium Hydroxide (10% aq).

Solvent: Toluene (preferred for scale) or DCM.
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Protocol:

e Setup: Reactor with overhead stirring, dropping funnel, and a cooling jacket/ice bath.
Nitrogen blanket.

e Charging: Dissolve N-(2-Cyanoethyl)aniline in Toluene (5-10 volumes). Add K2COs solid (or
aqueous solution if using biphasic method).

e Cooling: Cool the mixture to 0-5°C.
o Addition: Add Chloroacetyl Chloride dropwise.

o Rate Control: Do not allow internal temperature to exceed 15°C. The reaction is highly
exothermic.

e Reaction: Allow to warm to room temperature (20—25°C) and stir for 2—3 hours.
e Quench: Slowly add cold water to the reaction mixture to hydrolyze excess acid chloride.
* Isolation:

o Separate the organic layer.[3]

o Wash with 1N HCI (to remove unreacted amine).

o Wash with Brine.

o Concentrate the Toluene layer.

o Crystallization: The crude oil often solidifies upon standing or triturating with cold Ethanol or
Hexane/EtOAC mix.

o Recrystallization Solvent: Ethanol/Water (9:1) or Isopropanol.

o Melting Point: Target 67—-69°C.

Process Validation & Analysis

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


http://orgsyn.org/demo.aspx?prep=cv4p0205
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3379505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Self-Validating System: The purity of the intermediate in Step 1 dictates the success of Step 2.
If significant bis-cyanoethyl aniline is present, it will not react with chloroacetyl chloride (tertiary
amine) and will remain as a difficult-to-remove impurity in the final product.

Analytical Parameters (HPLC):

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 pm.
» Mobile Phase: A: 0.1% HsPOa in Water; B: Acetonitrile.

e Gradient: 10% B to 90% B over 15 min.

e Detection: UV @ 254 nm (Phenyl absorption).

o Key Markers:

o

Aniline (Early eluter).

[¢]

Mono-cyanoethyl aniline (Intermediate).

[e]

Target CAS 16231-77-9 (Late eluter).

[e]

Bis-cyanoethyl aniline (Late eluter, non-responsive to acylation).

Data Summary Table:

Parameter Step 1: Michael Addition Step 2: Acylation
Key Reagent Acrylonitrile Chloroacetyl Chloride
Limiting Factor Bis-alkylation (Selectivity) Exotherm (Safety)
Catalyst/Base Cu(OAC)2 or Acetic Acid K2COs or NaOH
Temp Range 85-105°C (Reflux) 0-25°C (Cooling req.)
Typical Yield 70-80% 85-95%

Appearance Yellowish Oil White/Off-white Solid
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Workflow Visualization
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Caption: Process flow diagram illustrating the critical purification step (distillation) between the
two reactors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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